Cas no 113304-43-1 (1,2-Oxathietane,4-(1-methylethyl)-, 2,2-dioxide)

• Product Name: 1,2-Oxathietane,4-(1-methylethyl)-, 2,2-dioxide
• CAS No: 113304-43-1
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 130124
• PubChem ID: 45095797
• Update Time: 2025-04-19

1,2-Oxathietane,4-(1-methylethyl)-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathietane,4-(1-methylethyl)-, 2,2-dioxide
• 1,2-Oxathietane,4-(1-methylethyl)-,2,2-dioxide(9CI)
• 113304-43-1

• Inchi： 1S/C5H10O3S/c1-4(2)5-3-9(6,7)8-5/h4-5H,3H2,1-2H3
• InChI Key： HXCJOUQMONZLDD-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)C)O1)(=O)=O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 43.37